Cas no 1060801-83-3 (5-Methoxypyridine-2-sulfonyl chloride)

5-Methoxypyridine-2-sulfonyl chloride is a versatile sulfonylation reagent commonly employed in organic synthesis and pharmaceutical research. Its key advantages include high reactivity as a sulfonyl chloride, enabling efficient introduction of the 5-methoxypyridine-2-sulfonyl moiety into target molecules. The electron-donating methoxy group enhances stability while maintaining reactivity, making it suitable for selective functionalization. This compound is particularly useful in the preparation of sulfonamides, sulfonate esters, and other derivatives, often serving as an intermediate in drug discovery and agrochemical applications. Its well-defined structure ensures consistent performance in coupling reactions, and it is typically handled under anhydrous conditions to preserve reactivity. Storage at low temperatures in a dry environment is recommended to maintain stability.

5-Methoxypyridine-2-sulfonyl chloride structure

1060801-83-3 structure

Product Name:5-Methoxypyridine-2-sulfonyl chloride

CAS No:1060801-83-3

MF:C₆H₆ClNO₃S

MW:207.634739398956

MDL:MFCD13189016

CID:2618838

PubChem ID:55279239

Update Time:2025-06-07

5-Methoxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- QMQIGRMQXRYLQV-UHFFFAOYSA-N
- 5-Methoxy-pyridine-2-sulfonyl chloride
- 5-METHOXYPYRIDINE-2-SULFONYL CHLORIDE
- GS2930
- AB67571
- 2-Pyridinesulfonyl chloride, 5-methoxy-
- SY302349
- AKOS006333122
- SCHEMBL1816343
- 5-METHOXYPYRIDINE-2-SULFONYLCHLORIDE
- MFCD13189016
- 1060801-83-3
- CS-0351332
- AT11574
- EN300-276176
- 5-Methoxypyridine-2-sulfonyl chloride
- MDL： MFCD13189016
- Inchi： 1S/C6H6ClNO3S/c1-11-5-2-3-6(8-4-5)12(7,9)10/h2-4H,1H3
- InChI Key： QMQIGRMQXRYLQV-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC(=CN=1)OC)(=O)=O

Computed Properties

Exact Mass: 206.9756919g/mol
Monoisotopic Mass: 206.9756919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.599
XLogP3: 1.2

5-Methoxypyridine-2-sulfonyl chloride Pricemore >>

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TRC	M203780-50mg	5-Methoxypyridine-2-sulfonyl chloride	1060801-83-3		50mg	$ 595.00	2022-06-04
TRC	M203780-100mg	5-Methoxypyridine-2-sulfonyl chloride	1060801-83-3		100mg	$ 985.00	2022-06-04
Matrix Scientific	222450-500mg	5-Methoxypyridine-2-sulfonyl chloride, 95% min	1060801-83-3	95%	500mg	$1055.00	2023-09-06
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eNovation Chemicals LLC	Y1126333-500mg	5-Methoxy-pyridine-2-sulfonyl chloride	1060801-83-3	95%	500mg	$780	2024-07-28
eNovation Chemicals LLC	Y1126333-1g	5-Methoxy-pyridine-2-sulfonyl chloride	1060801-83-3	95%	1g	$1115	2024-07-28
eNovation Chemicals LLC	Y1126333-5g	5-Methoxy-pyridine-2-sulfonyl chloride	1060801-83-3	95%	5g	$4475	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1422002-100mg	5-Methoxypyridine-2-sulfonyl chloride	1060801-83-3	97%	100mg	￥2187.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1422002-250mg	5-Methoxypyridine-2-sulfonyl chloride	1060801-83-3	97%	250mg	￥3498.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1422002-500mg	5-Methoxypyridine-2-sulfonyl chloride	1060801-83-3	97%	500mg	￥6730.00	2024-08-09